Cas no 1806801-60-4 (2-Amino-6-bromo-3-(difluoromethyl)-5-hydroxypyridine)

• Product Name: 2-Amino-6-bromo-3-(difluoromethyl)-5-hydroxypyridine
• CAS No: 1806801-60-4
• MF: C₆H₅BrF₂N₂O
• MW: 239.017507314682
• CID: 4917220
• Update Time: 2025-06-11

2-Amino-6-bromo-3-(difluoromethyl)-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-bromo-3-(difluoromethyl)-5-hydroxypyridine

• Inchi： 1S/C6H5BrF2N2O/c7-4-3(12)1-2(5(8)9)6(10)11-4/h1,5,12H,(H2,10,11)
• InChI Key： APZXVKIVIDLOHT-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(F)F)C(N)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 1.8
• Topological Polar Surface Area: 59.1

Additional information on 2-Amino-6-bromo-3-(difluoromethyl)-5-hydroxypyridine

Introduction to 2-Amino-6-bromo-3-(difluoromethyl)-5-hydroxypyridine (CAS No. 1806801-60-4)

2-Amino-6-bromo-3-(difluoromethyl)-5-hydroxypyridine is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1806801-60-4, belongs to the pyridine family, a class of nitrogen-containing heterocycles widely recognized for their role in medicinal chemistry. The presence of multiple functional groups, including an amino group, a bromo substituent, a difluoromethyl group, and a hydroxyl group, makes this molecule a promising candidate for further exploration in drug discovery and synthetic chemistry.

The structural configuration of 2-Amino-6-bromo-3-(difluoromethyl)-5-hydroxypyridine imparts unique electronic and steric properties that can influence its interactions with biological targets. The amino group at the 2-position enhances its potential as a nucleophile or a hydrogen bond acceptor, while the bromo substituent at the 6-position provides a handle for further chemical modifications via cross-coupling reactions. The difluoromethyl group at the 3-position introduces electron-withdrawing effects and can modulate metabolic stability, whereas the hydroxyl group at the 5-position offers another site for functionalization or interaction with biological molecules.

In recent years, there has been growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds exhibit properties relevant to various therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial applications. The specific arrangement of substituents in 2-Amino-6-bromo-3-(difluoromethyl)-5-hydroxypyridine makes it an intriguing scaffold for designing novel therapeutic agents. For instance, the combination of the amino and hydroxyl groups may facilitate interactions with enzymes or receptors, while the bromo and difluoromethyl groups could enhance binding affinity through steric and electronic modulation.

One of the most compelling aspects of this compound is its potential utility in fragment-based drug design. Fragment-based approaches involve identifying small molecular fragments that exhibit promising biological activity and then linking or modifying these fragments to create more potent and selective drugs. The structural features of 2-Amino-6-bromo-3-(difluoromethyl)-5-hydroxypyridine make it an excellent candidate for such studies. Researchers have leveraged similar pyridine derivatives to develop inhibitors targeting protein kinases, which are critical enzymes in many signaling pathways associated with diseases like cancer. The ability to modify specific positions on the pyridine ring allows for fine-tuning of biological activity, making this compound a valuable tool in medicinal chemistry.

Advances in computational chemistry have also played a pivotal role in understanding the potential of 2-Amino-6-bromo-3-(difluoromethyl)-5-hydroxypyridine. Molecular modeling techniques enable researchers to predict how this compound might interact with biological targets by simulating its binding modes within macromolecular structures such as proteins or nucleic acids. These simulations can guide experimental efforts by highlighting key interactions and providing insights into structure-activity relationships. For example, computational studies have suggested that the amino and hydroxyl groups may form hydrogen bonds with specific residues in target proteins, while the bromo and difluoromethyl groups could engage in hydrophobic or electrostatic interactions.

The synthesis of 2-Amino-6-bromo-3-(difluoromethyl)-5-hydroxypyridine represents another area of active research. Given its complex structure, multiple synthetic routes have been explored to achieve high yields and purity. One common approach involves starting from commercially available pyridine precursors and sequentially introducing the desired substituents through well-established organic transformations. For instance, nucleophilic aromatic substitution reactions can be used to install the bromo group at the 6-position, while protecting group strategies may be employed to safeguard reactive sites during subsequent modifications. The introduction of the difluoromethyl group often requires specialized reagents or conditions but can be accomplished through metal-catalyzed cross-coupling reactions.

In conclusion, 2-Amino-6-bromo-3-(difluoromethyl)-5-hydroxypyridine (CAS No. 1806801-60-4) is a structurally complex yet promising compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for drug discovery efforts aimed at developing novel therapeutic agents targeting various diseases. Advances in computational chemistry and synthetic methodologies continue to enhance our ability to explore its biological activities and optimize its properties for clinical applications. As research in this field progresses, compounds like 2-Amino-6-bromo-3-(difluoromethyl)-5-hydroxypyridine are likely to play an increasingly important role in shaping future therapeutic strategies.